Cas no 885522-30-5 (6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde)

6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde is a versatile indazole derivative with significant utility in pharmaceutical and organic synthesis. Its structure features both a chloro substituent and a methoxycarbonyl group, enhancing its reactivity as an intermediate in heterocyclic chemistry. The aldehyde functionality allows for further derivatization, making it valuable for constructing complex molecular frameworks. This compound exhibits high purity and stability, ensuring reliable performance in coupling reactions, nucleophilic additions, and other transformations. Its well-defined synthetic pathway and consistent quality make it a preferred choice for researchers developing bioactive compounds, particularly in medicinal chemistry applications targeting indazole-based scaffolds.

6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde structure

885522-30-5 structure

Product Name:6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde

CAS No:885522-30-5

MF:C₁₀H₇ClN₂O₃

MW:238.62718129158

CID:1925706

PubChem ID:24728365

Update Time:2025-10-30

6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

- methyl 6-chloro-3-formyl-2H-indazole-4-carboxylate
- 6-CHLORO-4-METHOXYCARBONYL-3-INDAZOLECARBOXALDEHYDE
- DTXSID40646385
- MB05018
- SCHEMBL702122
- 885522-30-5
- Methyl 6-chloro-3-formyl-1H-indazole-4-carboxylate
- 6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde
- Inchi： 1S/C10H7ClN2O3/c1-16-10(15)6-2-5(11)3-7-9(6)8(4-14)13-12-7/h2-4H,1H3,(H,12,13)
- InChI Key： KSMQNCMPFXLFFV-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)OC)C2=C(C=O)NN=C2C=1

Computed Properties

Exact Mass: 238.0145198Da
Monoisotopic Mass: 238.0145198Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 72.1Å²

6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C632328-1mg	6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde	885522-30-5	1mg	$ 50.00	2022-06-06
TRC	C632328-2mg	6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde	885522-30-5	2mg	$ 65.00	2022-06-06
TRC	C632328-10mg	6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde	885522-30-5	10mg	$ 135.00	2022-06-06